Cas no 106589-18-8 (1,3-Benzenedicarboxylicacid, 2-iodo-, 1,3-dimethyl ester)

• Product Name: 1,3-Benzenedicarboxylicacid, 2-iodo-, 1,3-dimethyl ester
• CAS No: 106589-18-8
• MF: C₁₀H₉IO₄
• MW: 320.080535650253
• CID: 127231
• PubChem ID: 14409292
• Update Time: 2025-04-18

1,3-Benzenedicarboxylicacid, 2-iodo-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 2-iodo-, 1,3-dimethyl ester
• 2-IODO-ISOPHTHALIC ACID DIMETHYL ESTER
• dimethyl 2-iodobenzene-1,3-dicarboxylate
• 2-Iodo Isophthalic acid dimethyl ester
• 2-Jod-isophthalsaeure-dimethylester
• ACMC-1C927
• AG-D-21109
• AGN-PC-001C8S
• CTK4A4649
• Dimethyl 2-iodoisophthalate
• SureCN2842204
• RARECHEM FH 10 S163
• FT-0721214
• A936835
• SCHEMBL2842204
• DTXSID70559954
• CS-0376369
• AKOS015967593
• 106589-18-8

• Inchi： 1S/C10H9IO4/c1-14-9(12)6-4-3-5-7(8(6)11)10(13)15-2/h3-5H,1-2H3
• InChI Key： WBLBZWRGFUJZKJ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 319.95407
• Monoisotopic Mass: 319.95456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.708
• Boiling Point: 321.8°C at 760 mmHg
• Flash Point: 148.4°C
• Refractive Index: 1.584
• PSA: 52.6
• LogP: 1.86440